Cas no 1807277-99-1 (Ethyl 2-cyano-3,4-diethylphenylacetate)

• Product Name: Ethyl 2-cyano-3,4-diethylphenylacetate
• CAS No: 1807277-99-1
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 5009374
• Update Time: 2023-08-25

Ethyl 2-cyano-3,4-diethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3,4-diethylphenylacetate

• Inchi： 1S/C15H19NO2/c1-4-11-7-8-12(9-15(17)18-6-3)14(10-16)13(11)5-2/h7-8H,4-6,9H2,1-3H3
• InChI Key： ABGCZWBKQHRARA-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC(CC)=C(CC)C=1C#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 318
• XLogP3: 3.4
• Topological Polar Surface Area: 50.1